Cas no 2034334-00-2 (2-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine)

• Product Name: 2-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine
• CAS No: 2034334-00-2
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5349851
• Update Time: 2025-10-29

2-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(thiophen-3-yl)methanone
• [3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-thiophen-3-ylmethanone
• 2-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine

• Inchi： 1S/C14H15N3O3S/c1-19-12-6-15-7-13(16-12)20-11-2-4-17(8-11)14(18)10-3-5-21-9-10/h3,5-7,9,11H,2,4,8H2,1H3
• InChI Key： PHQNLQFCPFJALH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCC(C1)OC1C=NC=C(N=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 1.4
• Topological Polar Surface Area: 92.8

Additional information on 2-methoxy-6-{[1-(thiophene-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine

2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine: A Comprehensive Overview

The compound 2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine (CAS No. 2034334-00-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and advanced chemical research. The molecule combines elements of heterocyclic chemistry, including pyrazine, pyrrolidine, and thiophene moieties, making it a fascinating subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled the precise construction of complex molecules like 2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine. Researchers have employed multi-component reactions, such as the Ullmann coupling and Stille coupling, to assemble this compound with high efficiency. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule to explore its diverse applications.

The structural integrity of 2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine is characterized by its rigid pyrazine core, which serves as a platform for attaching various functional groups. The methoxy group at position 2 contributes to the molecule's solubility and stability, while the thiophene moiety introduces aromaticity and potential electronic interactions. The pyrrolidine ring, substituted with a thiophene-carbonyl group at position 1 and an oxygen atom at position 3, adds flexibility and complexity to the structure.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry due to their ability to modulate biological targets such as kinases, proteases, and ion channels. The incorporation of thiophene and pyrrolidine groups in 2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine enhances its pharmacokinetic properties, making it a promising candidate for drug development. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its biological applications, 2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine has shown potential in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Recent experiments have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, exhibiting excellent charge transport properties. This finding underscores its versatility across multiple disciplines.

The synthesis of 2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine involves a series of well-defined steps that ensure high purity and yield. Starting from pyrazine derivatives, chemists have utilized nucleophilic substitution reactions to introduce the methoxy group at position 2. Subsequent coupling reactions with thiophene-containing intermediates enable the formation of the final product. The use of catalytic systems, such as palladium catalysts, has significantly improved the efficiency of these reactions.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of 2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine. These methods provide detailed insights into the molecule's conformational dynamics and intermolecular interactions, which are critical for understanding its behavior in different environments.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have revealed that 2-Methoxy-6-{[1-(Thiophene-3-Carbonyl)Pyrrolidin-3-Yl]Oxy}Pyrazine exhibits unique electronic characteristics due to its conjugated system. These findings are particularly relevant for applications in optoelectronics and photovoltaics.

In conclusion, 2-Methoxy